N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-(3-methylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H18F2N2O3/c1-11(2)9-17(25)24-18-13-5-3-4-6-16(13)27-19(18)20(26)23-12-7-8-14(21)15(22)10-12/h3-8,10-11H,9H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: ZZMCMBUAUFWTOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H18F2N2O3
• Molecular Weight: 372.4 g/mol

Description

N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran carboxamides. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of specific enzymes and proteins that are involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide has significant biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide in lab experiments is its well-established synthesis method. This compound is also relatively easy to handle and has shown promising results in various scientific research fields. However, one of the limitations of using this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the use of N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide in scientific research. One of the main areas of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are also needed to investigate the mechanism of action of this compound and its potential use in the treatment of other diseases such as cancer and inflammation.
Conclusion:
In conclusion, N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide is a promising compound that has shown potential applications in various scientific research fields. Its well-established synthesis method, significant biochemical and physiological effects, and potential future directions make it an important compound for further investigation. However, further studies are needed to fully understand its mechanism of action and potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide is a multi-step process that involves the reaction of various chemical reagents. The first step involves the synthesis of 3-(3-methylbutanamido)benzofuran-2-carboxylic acid, which is then reacted with 3,4-difluoroaniline to obtain the desired product. The synthesis process of this compound is well-established and has been reported in several scientific publications.

Scientific Research Applications

N-(3,4-difluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide has shown potential applications in various scientific research fields. This compound has been extensively studied for its anti-inflammatory, analgesic, and anticancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.